Cas no 953243-22-6 (N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-2-propylpentanamide)

• Product Name: N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-2-propylpentanamide
• CAS No: 953243-22-6
• MF: C₂₁H₂₆N₄O₂
• MW: 366.456744670868
• CID: 5947850
• PubChem ID: 16886035
• Update Time: 2025-06-11

N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-2-propylpentanamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-2-propylpentanamide
• N-[4-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl]-2-propylpentanamide
• N-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)-2-propylpentanamide
• N-(4-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)-2-propylpentanamide
• AKOS024489202
• VU0628996-1
• 953243-22-6
• F5014-0353

• Inchi： 1S/C21H26N4O2/c1-4-6-16(7-5-2)21(26)22-17-10-8-15(9-11-17)18-14-25-19(23-18)12-13-20(24-25)27-3/h8-14,16H,4-7H2,1-3H3,(H,22,26)
• InChI Key： CMWVHAKRDTWSJS-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C2=CN3C(=N2)C=CC(OC)=N3)C=C1)(=O)C(CCC)CCC

Computed Properties

• Exact Mass: 366.20557608g/mol
• Monoisotopic Mass: 366.20557608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 68.5Ų

Additional information on N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-2-propylpentanamide

Introduction to N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-2-propylpentanamide (CAS No. 953243-22-6)

N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-2-propylpentanamide, identified by its CAS number 953243-22-6, is a compound of significant interest in the field of chemical and biomedical research. This molecule, characterized by its complex aromatic and heterocyclic structure, has garnered attention due to its potential applications in pharmaceutical development and drug discovery.

The molecular structure of N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-2-propylpentanamide consists of a phenyl ring substituted with a 6-methoxyimidazo[1,2-bpyridazin-2-yl] moiety, linked to an amide group attached to a 2-propylpentanamide chain. This intricate arrangement suggests a high degree of functional versatility, which is further explored in recent scientific literature.

In recent years, there has been a growing interest in imidazopyridazine derivatives due to their diverse biological activities. The presence of the 6-methoxyimidazo[1,2-bpyridazin-2-yl] group in this compound is particularly noteworthy, as it has been shown to exhibit properties that make it a valuable scaffold for developing novel therapeutic agents. Studies have demonstrated that such derivatives can interact with various biological targets, including enzymes and receptors involved in critical cellular processes.

One of the most compelling aspects of N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-2-propylpentanamide is its potential role in modulating inflammatory pathways. Inflammatory responses are central to numerous diseases, and compounds that can effectively regulate these responses hold great promise for therapeutic intervention. Preliminary research indicates that this molecule may possess anti-inflammatory properties by inhibiting key signaling molecules such as NF-κB and MAP kinases. These findings are particularly relevant in the context of chronic inflammatory conditions like arthritis and autoimmune disorders.

Additionally, the structural features of this compound suggest that it may have applications in the treatment of neurological disorders. The imidazopyridazine core has been implicated in the modulation of neurotransmitter systems, particularly those involving serotonin and dopamine. Given the importance of these neurotransmitters in regulating mood, cognition, and motor function, N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-2-propylpentanamide could serve as a lead compound for developing novel therapeutics targeting conditions such as depression, anxiety, and Parkinson's disease.

The pharmacokinetic profile of N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-2-propylpentanamide is another area of active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Early studies suggest that this molecule may exhibit favorable pharmacokinetic properties, including good oral bioavailability and moderate metabolic stability. These characteristics are essential for developing drugs that can be administered orally and maintain effective levels in the bloodstream over extended periods.

In vitro and in vivo studies have begun to unravel the mechanism of action of N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-2-propylpentanamide. These studies have revealed that the compound can interact with specific proteins and enzymes involved in cellular signaling pathways relevant to cancer progression. By inhibiting key enzymes such as tyrosine kinases and cyclin-dependent kinases (CDKs), this molecule may be able to disrupt cancer cell proliferation and induce apoptosis. This makes it a promising candidate for further development as an anticancer agent.

The synthesis of N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-2-propylpentanamide represents another area where advancements have been made. The development of efficient synthetic routes allows for scalable production and modifications to the molecular structure. Recent innovations in synthetic methodologies have enabled researchers to produce this compound with high purity and yield, facilitating further exploration of its biological activities.

The potential applications of N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-2-propylpentanamide extend beyond pharmaceuticals. Its unique structural properties make it suitable for use as an intermediate in the synthesis of other bioactive molecules. Researchers are exploring its utility in designing novel agrochemicals and materials with specialized functions.

In conclusion, N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-2-propylpentanamide (CAS No. 953243-22-6) is a multifaceted compound with significant potential in various fields of research. Its complex structure offers opportunities for developing novel therapeutics targeting inflammation, neurological disorders, and cancer. Ongoing studies continue to elucidate its mechanisms of action and optimize its pharmacokinetic properties. As research progresses, this compound is likely to play an increasingly important role in drug discovery and development.